Cas no 1548865-41-3 ((2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride)

• Product Name: (2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride
• CAS No: 1548865-41-3
• MF: C₆H₈N₆O
• MW: 180.167319297791
• CID: 5251364
• Update Time: 2025-06-08

(2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride
• 4-Pentynamide, 2-amino-N-2H-tetrazol-5-yl-, (2S)-

• Inchi： 1S/C6H8N6O/c1-2-3-4(7)5(13)8-6-9-11-12-10-6/h1,4H,3,7H2,(H2,8,9,10,11,12,13)/t4-/m0/s1
• InChI Key： LGCPAJGKHLNFJB-BYPYZUCNSA-N
• SMILES： C(NC1=NNN=N1)(=O)[C@@H](N)CC#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride

Comprehensive Overview of (2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride (CAS No. 1548865-41-3)

The compound (2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride (CAS No. 1548865-41-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an amino acid backbone with a tetrazole ring and an alkyne functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in peptide synthesis, enzyme inhibition, and bioconjugation techniques, which are critical in modern biopharmaceuticals and targeted therapies.

One of the most searched questions related to this compound is: "What is the role of tetrazole in drug design?" The tetrazole moiety is a bioisostere for carboxylic acids, offering improved metabolic stability and bioavailability. This feature is highly valued in the development of small molecule inhibitors and protease inhibitors, which are pivotal in treating diseases like diabetes and viral infections. The alkyne group in (2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride further enhances its utility in click chemistry, a technique widely used for labeling and tracking biomolecules in cellular studies.

Another trending topic in scientific communities is the demand for custom synthesis and high-purity intermediates. CAS No. 1548865-41-3 is often requested by laboratories focusing on structure-activity relationship (SAR) studies. Its chiral center at the (2S) position is crucial for enantioselective interactions, making it a valuable tool for exploring stereochemistry in drug-receptor binding. This aligns with the growing emphasis on precision medicine, where even minor structural variations can significantly impact therapeutic outcomes.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound ensures better solubility and stability, addressing common challenges in handling amino acid derivatives. Researchers frequently inquire about "scalable synthesis routes for tetrazole-containing compounds," highlighting the need for efficient production methods. The compound’s pentynamide segment also opens doors to polymer chemistry applications, such as designing smart materials with responsive properties.

In the context of SEO optimization, keywords like "tetrazole-based drugs", "alkyne bioconjugation", and "chiral amino acid derivatives" are highly relevant. These terms reflect current academic and industrial interests, ensuring the visibility of this content to target audiences. Additionally, the compound’s potential in cancer research (e.g., as a linker for antibody-drug conjugates) aligns with the surge in searches for "next-generation therapeutics."

To summarize, (2S)-2-Amino-N-2H-tetrazol-5-yl-4-pentynamide hydrochloride (CAS No. 1548865-41-3) represents a multifaceted building block in medicinal chemistry. Its applications span from drug discovery to material science, driven by the interplay of its functional groups. As the scientific community continues to explore innovative synthetic strategies and therapeutic platforms, this compound is poised to remain a key player in advancing life sciences research.